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Compound of Interest

Compound Name:
2-Bromo-3,3,3-trifluoropropyl

acetate

CAS No.: 383-68-6

Cat. No.: B1268214

Get Quote

In the landscape of contemporary drug discovery, the strategic incorporation of specific

functional groups is paramount to optimizing the pharmacokinetic and pharmacodynamic

profiles of new chemical entities. 2-Bromo-3,3,3-trifluoropropyl acetate emerges as a

molecule of significant interest, embodying a trifecta of valuable chemical motifs: a reactive

bromine atom, a metabolism-blocking trifluoromethyl group, and a versatile acetate ester. While

not a therapeutic agent in itself, it represents a sophisticated building block, offering medicinal

chemists a powerful tool for molecular design and synthesis.

The presence of the trifluoromethyl (CF₃) group is a cornerstone of modern drug design, known

to enhance metabolic stability, modulate lipophilicity and pKa, and improve binding affinity.[1]

Concurrently, the bromoacetate moiety serves as a potent electrophile, enabling its use as an

alkylating agent for constructing complex molecular scaffolds or as a "warhead" for designing

targeted covalent inhibitors.[2]

This guide provides a comprehensive overview of 2-Bromo-3,3,3-trifluoropropyl acetate,

detailing its logical synthesis, physicochemical properties, and exploring its potential
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applications as a strategic building block for researchers, scientists, and drug development

professionals.

Physicochemical and Structural Data
A summary of the key identifiers and computed properties for 2-Bromo-3,3,3-trifluoropropyl
acetate is provided below.

Property Value Source

IUPAC Name
(2-bromo-3,3,3-trifluoropropyl)

acetate
[PubChem][3]

CAS Number 383-68-6 [PubChem][3]

Molecular Formula C₅H₆BrF₃O₂ [PubChem][3]

Molecular Weight 235.00 g/mol [PubChem][3]

Canonical SMILES CC(=O)OCC(C(F)(F)F)Br [PubChem][3]

InChIKey
SOLYBTULJSCJLK-

UHFFFAOYSA-N
[PubChem][3]

XLogP3 2.1 [PubChem][3]

Synthesis and Manufacturing: A Two-Stage
Approach
While a singular, seminal paper detailing the "discovery" of 2-Bromo-3,3,3-trifluoropropyl
acetate is not prominent in the literature, its synthesis can be logically deduced through a

robust two-stage process. This pathway begins with the formation of its precursor alcohol,

followed by a standard esterification.

Stage 1: Synthesis of 2-Bromo-3,3,3-trifluoropropan-1-ol
The immediate precursor to the target molecule is 2-Bromo-3,3,3-trifluoropropan-1-ol. A

plausible and documented method for its synthesis involves the bromination and hydration of

3,3,3-trifluoropropene.
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Causality of Experimental Design: The choice of N-Bromosuccinimide (NBS) in the presence of

an acid catalyst like concentrated sulfuric acid in a solvent such as glacial acetic acid is a well-

established method for the halohydrin formation from an alkene. 3,3,3-trifluoropropene serves

as a readily available starting material. The electron-withdrawing nature of the trifluoromethyl

group dictates the regioselectivity of the addition, placing the bromine on the carbon adjacent

to the CF₃ group and the hydroxyl group on the terminal carbon.

Detailed Experimental Protocol:

To a reaction flask equipped with a stirrer and condenser, add 4.0 moles of glacial acetic

acid.

Heat the solution to 90°C with stirring.

Carefully add 0.4 moles of N-Bromosuccinimide (NBS) and 6.4 g of concentrated sulfuric

acid.

Introduce 3,3,3-trifluoropropene gas into the reaction mixture.

Continue the reaction until the system becomes a clear solution.

Sequentially add additional portions of NBS and sulfuric acid as needed to drive the reaction

to completion.

Upon completion, the reaction mixture is worked up through aqueous extraction and purified,

typically by distillation, to yield 2-Bromo-3,3,3-trifluoropropan-1-ol.[1]

Stage 2: Esterification to 2-Bromo-3,3,3-trifluoropropyl
acetate
The final step is the acetylation of the synthesized alcohol. This is a classic Fischer

esterification or a variation thereof, which is a fundamental reaction in organic synthesis.

Causality of Experimental Design: The esterification of an alcohol is efficiently achieved by

reacting it with a carboxylic acid or its more reactive derivative, such as an acid anhydride or

acyl chloride, in the presence of an acid catalyst. Using acetic anhydride provides a high-

yielding and straightforward route to the acetate ester. An acid catalyst, such as p-
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Toluenesulfonic acid (p-TSA), protonates the carbonyl oxygen of the anhydride, making it more

electrophilic and susceptible to nucleophilic attack by the alcohol.

Detailed Experimental Protocol:

In a round-bottom flask, dissolve 1.0 equivalent of 2-Bromo-3,3,3-trifluoropropan-1-ol in a

suitable solvent like dichloromethane or neat acetic anhydride (1.2 equivalents).

Cool the mixture in an ice bath (0°C).

Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, ~0.05 equivalents) or a few drops

of concentrated sulfuric acid.

Allow the reaction to warm to room temperature and stir for 10-12 hours, monitoring

completion by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

sodium bicarbonate until effervescence ceases.

Extract the aqueous layer with ethyl acetate (2 x 100 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the residue via column chromatography on silica gel or distillation to obtain pure 2-
Bromo-3,3,3-trifluoropropyl acetate.[4]

Synthetic Workflow Diagram
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Caption: Overall synthetic pathway to 2-Bromo-3,3,3-trifluoropropyl acetate.

Applications in Drug Development and Medicinal
Chemistry
The true value of 2-Bromo-3,3,3-trifluoropropyl acetate lies in its potential as a versatile

building block. Its structure allows for strategic incorporation into lead compounds to enhance

their drug-like properties.
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The Role of the Trifluoromethyl Group in
Pharmacokinetics
The trifluoromethyl (CF₃) group is often considered a "superstar" functional group in medicinal

chemistry.[1][3] Its introduction can profoundly and beneficially alter the Absorption,

Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate.

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group

highly resistant to oxidative metabolism by cytochrome P450 enzymes.[5] Replacing a

metabolically labile methyl or ethyl group with a CF₃ group can block this metabolic pathway,

thereby increasing the drug's half-life and bioavailability.[6]

Lipophilicity and Permeability: The CF₃ group is highly lipophilic, which can enhance a

molecule's ability to cross cellular membranes. This is a critical factor for oral bioavailability

and for drugs targeting the central nervous system.[5]

Binding Affinity: The steric bulk and strong electron-withdrawing nature of the CF₃ group can

lead to more potent interactions with target proteins through favorable van der Waals forces,

dipole-dipole interactions, and other non-covalent bonds.[1]

Impact of Trifluoromethylation on Drug Properties

Trifluoromethyl Group (CF₃)

Increased Metabolic
Stability Increased Lipophilicity Enhanced Target

Binding Affinity

Improved Bioavailability
& Half-Life

 (leads to higher potency) 
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Caption: Influence of the CF₃ group on key ADME and pharmacodynamic properties.

The Bromoacetate Moiety as a Reactive Handle
The bromoacetate portion of the molecule provides a reactive electrophilic center. This

functionality can be exploited in two primary ways:

Synthetic Intermediate: The bromine atom is a good leaving group, making it susceptible to

nucleophilic substitution. This allows for the facile connection of the trifluoropropyl scaffold to

other parts of a molecule, such as amines, thiols, or phenols, to build more complex

structures.

Targeted Covalent Inhibitors (TCIs): There is a renewed interest in designing drugs that form

a permanent covalent bond with their protein target.[2][7] This can lead to enhanced potency

and a prolonged duration of action. The bromoacetate can act as an electrophilic "warhead"

that reacts with a nucleophilic amino acid residue (most commonly cysteine) in the binding

site of a target protein. By incorporating this moiety into a molecule that already has a high

affinity for the target, a highly specific and irreversible inhibitor can be developed.[8][9]

Conceptual Workflow for TCI Development
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trifluoropropyl acetate

(as electrophilic warhead source)

Chemical Synthesis

High-Affinity
Non-Covalent Ligand

Targeted Covalent
Inhibitor (TCI)

Target Protein
(with Cysteine residue)

 Reversible
Binding Irreversible

Covalent Bond Formation

 Irreversible
Reaction 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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